Cas no 68164-77-2 (3,6-Dimethylpicolinonitrile)

• Product Name: 3,6-Dimethylpicolinonitrile
• CAS No: 68164-77-2
• MF: C₈H₈N₂
• MW: 132.162521362305
• MDL: MFCD06637568
• CID: 501943
• PubChem ID: 12175676
• Update Time: 2024-10-28

3,6-Dimethylpicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3,6-Dimethylpicolinonitrile
• 2-Cyano-3,6-dimethylpyridine
• 2-Pyridinecarbonitrile,3,6-dimethyl-
• 3,6-dimethylpyridine-2-carbonitrile
• 2-Cyano-3,6-dimethylpyridin
• 3,6-dimethyl-2-pyridinecarbonitrile
• 3,6-dimethyl-pyridine-2-carbonitrile
• CWZCKTXCBOLZIG-UHFFFAOYSA
• AKOS006292058
• MFCD06637568
• FT-0756706
• AB25377
• 68164-77-2
• J-511411
• AS-55143
• 2-PYRIDINECARBONITRILE, 3,6-DIMETHYL-
• AMY18910
• DTXSID10479248
• InChI=1/C8H8N2/c1-6-3-4-7(2)10-8(6)5-9/h3-4H,1-2H3
• CS-0313446
• CWZCKTXCBOLZIG-UHFFFAOYSA-
• SCHEMBL929272
• A1-49591
• Y10193
• CWZCKTXCBOLZIG-UHFFFAOYSA-N
• BBL101670
• STL555466
• DB-081976

• MDL： MFCD06637568
• Inchi： 1S/C8H8N2/c1-6-3-4-7(2)10-8(6)5-9/h3-4H,1-2H3
• InChI Key： CWZCKTXCBOLZIG-UHFFFAOYSA-N
• SMILES： N1C(C#N)=C(C)C=CC=1C

Computed Properties

• Exact Mass: 132.06900
• Monoisotopic Mass: 132.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.05
• Boiling Point: 260 °C at 760 mmHg
• Flash Point: 99.6 °C
• PSA: 36.68000
• LogP: 1.57008

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines